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Compound of Interest

Compound Name: Sodium disulphite

Cat. No.: B8798987 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of

sodium disulfite (Na₂S₂O₅), also known as sodium metabisulfite. The document details the

compound's decomposition temperature, the resulting products, and the primary factors

influencing its thermal stability. Furthermore, it outlines standard experimental methodologies

for determining these properties and presents key data and reaction pathways in a clear,

accessible format for scientific professionals.

Introduction
Sodium disulfite is an inorganic salt widely utilized across the pharmaceutical, food, and

chemical industries for its antioxidant and preservative properties. In pharmaceutical

formulations, it serves as an excipient to protect active pharmaceutical ingredients (APIs), such

as epinephrine, from oxidation, thereby enhancing the shelf life and stability of drug products. A

thorough understanding of its thermal stability is paramount for drug development professionals

to ensure product quality, safety, and efficacy, particularly for formulations subjected to heat

during manufacturing or storage. This guide consolidates the key technical data surrounding

the thermal decomposition of sodium disulfite.

Thermal Decomposition Profile
The thermal decomposition of sodium disulfite is a critical parameter that dictates its handling,

storage, and application limits. The process is characterized by a distinct temperature at which
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the compound breaks down into more stable substances.

The consensus from multiple safety and technical data sources indicates that the thermal

decomposition of solid sodium disulfite begins at approximately 150°C (302°F).[1][2][3][4][5][6]

[7] While its melting point is cited as 170°C, decomposition initiates at a lower temperature,

making the decomposition temperature the more critical value for practical applications.[1][8] At

this temperature, the compound becomes unstable and begins to break down, releasing

gaseous byproducts.

Upon heating to its decomposition temperature, sodium disulfite breaks down primarily into

solid sodium sulfite (Na₂SO₃) and gaseous sulfur dioxide (SO₂).[2][8] This reaction is a key

consideration in manufacturing processes, as the release of the toxic and corrosive sulfur

dioxide gas requires appropriate ventilation and handling protocols.

The primary decomposition reaction is as follows:

Na₂S₂O₅(s) → Na₂SO₃(s) + SO₂(g)

When heated to higher temperatures in the presence of air, the resulting sodium sulfite can

further oxidize to sodium sulfate (Na₂SO₄).[9] Some studies also note that at temperatures

above 150°C in the absence of air, the decomposition can yield sodium sulfite, sodium

thiosulfate (Na₂S₂O₃), sulfur dioxide, and small amounts of sulfur.[10]

Quantitative Data Summary
The following table summarizes the key quantitative data related to the thermal properties of

sodium disulfite for easy reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/pdf/A_Technical_Guide_to_the_Thermal_Stability_and_Decomposition_of_Sodium_3_Hydroxypropane_1_sulfonate.pdf
https://www.researchgate.net/publication/368440043_Decomposition_of_Sodium-Sulphite_Solutions_at_Elevated_Temperatures
https://www.researchgate.net/publication/225102420_Stages_of_thermal_decomposition_of_sodium_oxo-salts_of_sulphur
https://asmedigitalcollection.asme.org/fluidsengineering/article/60/3/261/1158608/Decomposition-of-Sodium-Sulphite-Solutions-at
http://www.diva-portal.org/smash/get/diva2:1052027/FULLTEXT01.pdf
https://tianyachemical.com/decomposition-temperature-of-sodium-metabisulfite/
https://www.malvernpanalytical.com/en/products/technology/microcalorimetry/differential-scanning-calorimetry
https://www.benchchem.com/pdf/A_Technical_Guide_to_the_Thermal_Stability_and_Decomposition_of_Sodium_3_Hydroxypropane_1_sulfonate.pdf
https://pubs.rsc.org/en/content/articlelanding/1967/tf/tf9676302510
https://www.researchgate.net/publication/368440043_Decomposition_of_Sodium-Sulphite_Solutions_at_Elevated_Temperatures
https://pubs.rsc.org/en/content/articlelanding/1967/tf/tf9676302510
https://srd.nist.gov/JPCRD/jpcrd11.pdf
http://chemistry-chemists.com/chemister/Neorganika/high-temperature-properties-and-thermal-decomposition-of-inorganic-salts.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8798987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value References

Decomposition Onset

Temperature
~150 °C (302 °F) [1][2][3][4][5][6][7]

Melting Point 170 °C (with decomposition) [1][8]

Primary Decomposition

Products

Sodium Sulfite (Na₂SO₃),

Sulfur Dioxide (SO₂)
[2][8]

Secondary/High-Temp

Products

Sodium Thiosulfate (Na₂S₂O₃),

Sodium Sulfate (Na₂SO₄)
[9][10]

Factors Influencing Thermal Stability
Several external factors can influence the decomposition temperature and rate of sodium

disulfite. Understanding these variables is essential for controlling its stability in various

applications.

Temperature: As the primary driver, temperatures at or above 150°C will initiate

decomposition.[2][6]

Presence of Water/Moisture: In the presence of water, sodium disulfite can hydrolyze to form

sodium bisulfite (NaHSO₃). Aqueous solutions of sulfites are generally less stable and can

undergo decomposition at lower temperatures.

Atmosphere: Exposure to air, specifically oxygen, can lead to the slow oxidation of sodium

disulfite to sodium sulfate, even at ambient temperatures.[4][9]

Concentration (in solution): For applications in solution, higher concentrations can lead to a

faster decomposition rate.[6]

Presence of Catalysts: Certain catalysts can accelerate the decomposition reaction, although

this is more relevant for sulfite solutions than for the solid salt.[6]
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Factors Influencing Sodium Disulfite Decomposition
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Factors that influence the thermal decomposition of sodium disulfite.

Experimental Protocols for Determination of
Decomposition Temperature
The decomposition temperature of sodium disulfite is typically determined using thermal

analysis techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning

Calorimetry (DSC).

TGA measures the change in mass of a sample as a function of temperature in a controlled

atmosphere. It is an ideal method for determining the onset temperature of decomposition

where a mass loss (due to the release of SO₂) occurs.

Objective: To determine the onset temperature of thermal decomposition of sodium disulfite by

monitoring its mass loss upon heating.

Instrumentation:

Thermogravimetric Analyzer (TGA) with a high-precision microbalance.
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Sample pans (platinum or alumina).

Inert purge gas (e.g., high-purity nitrogen or argon).

Methodology:

Sample Preparation: Accurately weigh 5-10 mg of finely powdered sodium disulfite into a

clean, tared TGA sample pan.

Instrument Setup: Place the sample pan in the TGA furnace. Purge the system with the inert

gas (e.g., nitrogen) at a constant flow rate of 20-50 mL/min to provide an inert atmosphere

and remove any evolved gases.

Temperature Program:

Equilibrate the sample at a starting temperature of 30°C for 5 minutes.

Ramp the temperature from 30°C to 300°C at a constant heating rate of 10°C/min.

Data Acquisition: Continuously record the sample mass as a function of temperature.

Data Analysis:

Plot the percentage of mass loss versus temperature to generate the TGA curve.

The onset decomposition temperature is determined from the intersection of the tangent

drawn from the baseline prior to decomposition and the tangent of the steepest slope of

the mass loss curve.

The derivative of the TGA curve (DTG curve) can also be plotted to identify the

temperature of the maximum rate of mass loss.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Thermal
Decomposition of Sodium Disulfite]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8798987#decomposition-temperature-of-sodium-
disulphite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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